Cas no 64489-91-4 (1H-Isoindole-1,3(2H)-dione, 2-[(pentamethylphenyl)methyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(pentamethylphenyl)methyl]-
• CAS No: 64489-91-4
• MF: C₂₀H₂₁NO₂
• MW: 307.38624548912
• CID: 1679455
• Update Time: 2024-09-03

1H-Isoindole-1,3(2H)-dione, 2-[(pentamethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(pentamethylphenyl)methyl]-
• 1H-Isoindole-1,3(2H)-dione, 2-[(2,3,4,5,6-pentamethylphenyl)methyl]-

• Inchi： 1S/C20H21NO2/c1-11-12(2)14(4)18(15(5)13(11)3)10-21-19(22)16-8-6-7-9-17(16)20(21)23/h6-9H,10H2,1-5H3
• InChI Key： NBQDUYHXANYCAX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=C(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 307.15733

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Melting Point: 183-186 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 472.7±24.0 °C(Predicted)
• PSA: 37.38
• pka: -2.20±0.20(Predicted)